3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene

• CAS No.: 62202-78-2
• Molecular Formula: C14H21NS2
• Molecular Weight: 267.5 g/mol
• IUPAC Name: 3,11-dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene
• InChI: InChI=1S/C14H21NS2/c1-2-4-9-16-11-13-7-6-8-14(15-13)12-17-10-5-3-1/h6-8H,1-5,9-12H2
• InChI Key: AQNYSTGEYKUIAE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCSCC2=NC(=CC=C2)CSCCC1

Description

3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene is a macrocyclic compound with a complex structure consisting of 14 carbon atoms, 21 hydrogen atoms, 1 nitrogen atom, and 2 sulfur atoms . This compound is known for its unique bicyclic framework, which includes both sulfur and nitrogen heteroatoms, making it an interesting subject for various chemical studies.

Preparation Methods

The synthesis of 3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene typically involves the formation of macrocyclic ligands through a series of condensation reactions. One common synthetic route includes the reaction of appropriate dithiols with amines under controlled conditions to form the bicyclic structure . The reaction conditions often require specific temperatures and solvents to ensure the correct formation of the macrocycle. Industrial production methods may involve the use of metal templates to guide the formation of the desired macrocyclic structure .

Chemical Reactions Analysis

3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene undergoes various types of chemical reactions, including:

Oxidation: The sulfur atoms in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrogen atom can be reduced under specific conditions to form amines.

Substitution: The compound can undergo substitution reactions where hydrogen atoms are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various halides for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with various metals.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a potential candidate for studying enzyme inhibition and protein binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to form stable complexes with metal ions.

Industry: It is used in the development of new materials with specific properties, such as catalysts and sensors.

Mechanism of Action

The mechanism of action of 3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene involves its ability to form stable complexes with metal ions. The nitrogen and sulfur atoms in the compound act as coordination sites, allowing it to bind to metal ions and form stable structures. This binding can influence various molecular targets and pathways, depending on the specific metal ion and the biological or chemical context .

Comparison with Similar Compounds

3,11-Dithia-17-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene can be compared with other similar macrocyclic compounds, such as:

3,7,11,17-Tetra-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene: This compound contains four nitrogen atoms instead of sulfur, making it more suitable for forming complexes with different metal ions.

3,11-Dibenzyl-3,7,11,17-tetra-azabicyclo[11.3.1]heptadeca-1(17),13,15-triene: This derivative includes benzyl groups, which can enhance its binding properties and stability.

The uniqueness of this compound lies in its combination of sulfur and nitrogen atoms, providing distinct chemical and biological properties compared to its nitrogen-only counterparts.